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CAS No.: 501104-97-8

Cat. No.: B2447803

Get Quote

As drug development accelerates, researchers frequently encounter novel, highly

functionalized intermediates before standardized Safety Data Sheets (SDS) are fully

established. 4-(Methoxycarbonyl)phenyl morpholine-4-carboxylate is one such critical

building block, predominantly utilized in the synthesis of potent Checkpoint kinase 1 (Chk-1)

inhibitors—agents designed to abrogate intra-S and G2/M cell cycle checkpoints to sensitize

tumor cells to DNA-damaging therapies[1].

Because this compound is a precursor to highly active pharmaceutical ingredients (APIs)

targeting fundamental cell cycle mechanisms, it must be handled with rigorous safety protocols.

This guide provides step-by-step, self-validating methodologies for the safe handling,

operational processing, and disposal of this intermediate, ensuring both operator safety and

chemical integrity.
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Mechanistic Hazard Assessment (The "Why" Behind
the Protocol)
To design an effective safety protocol, we must first understand the chemical causality of the

molecule's potential hazards.

4-(Methoxycarbonyl)phenyl morpholine-4-carboxylate features two highly reactive

functional groups attached to a central phenyl ring:

Methoxycarbonyl group (Methyl Ester): Susceptible to nucleophilic attack and hydrolysis.

Morpholine-4-carboxylate group (Carbamate): Prone to degradation under extreme pH

conditions.

Field-Proven Insight: The primary chemical hazard arises from unintended hydrolysis.

Exposure to strong aqueous acids or bases can cleave the ester and carbamate linkages. This

degradation not only destroys the intermediate but risks the liberation of morpholine—a volatile,

corrosive amine that acts as a severe respiratory and ocular irritant—and methanol.

Consequently, maintaining strictly anhydrous handling conditions and isolating the compound

from incompatible reagents (strong acids, bases, and oxidizers) is both a critical safety

measure and a quality-control necessity[2][3].

Furthermore, because its isolated systemic toxicity is not fully characterized, prudent laboratory

practices mandate treating it as an "unknown chemical," which defaults to high-hazard

categorization until proven otherwise[4].

Personal Protective Equipment (PPE) Matrix
When handling novel intermediates, the selection of PPE must account for the operational

scale and the solvent vehicle being used. For instance, while dry powder presents an inhalation

risk, solubilizing the compound in vehicles like Dimethyl Sulfoxide (DMSO) creates a severe

dermal hazard, as DMSO rapidly carries dissolved solutes across the skin barrier.

Table 1: Scale-Dependent PPE & Engineering Controls
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Operational
Scale

Primary
Engineering
Control

Hand
Protection
(Gloves)

Eye/Face
Protection

Body
Protection

Analytical (<100

mg)

Certified

Chemical Fume

Hood (Face

velocity: 80-100

fpm)

Single Nitrile (4-5

mil). Change

immediately if

exposed to

solvent.

ANSI Z87.1

Safety Glasses

with side shields

Standard cotton

lab coat, fully

buttoned

Preparative (100

mg - 50 g)

Fume Hood or

Vented Powder

Weighing Isolator

Double Nitrile.

Inner: 4 mil,

Outer: 8 mil

extended cuff.

Chemical Splash

Goggles

Fluid-resistant,

disposable Tyvek

lab coat

Solution Prep

(DMSO/DMF)

Certified

Chemical Fume

Hood

Double gloving

mandatory. Outer

glove: Butyl

rubber or

laminate if

handling >500

mL.

Chemical Splash

Goggles + Face

Shield

Fluid-resistant

lab coat +

chemical apron

Operational Workflows: Step-by-Step Handling
To ensure a self-validating system, every step in the handling process must confirm the

success of the previous step. The following protocol outlines the procedure for weighing and

solubilizing the compound.

Protocol: Safe Weighing and Solubilization
Preparation: Verify that the fume hood is operational (check the flow monitor). Clear the

workspace of any strong acids, bases, or water sources to prevent accidental hydrolytic

degradation[2].

Static Mitigation: 4-(Methoxycarbonyl)phenyl morpholine-4-carboxylate, like many

organic powders, can accumulate static charge. Use an anti-static gun (e.g., Zerostat) on the
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weighing vessel and use grounded, non-sparking spatulas to prevent aerosolization of the

powder.

Transfer: Carefully transfer the required mass into a pre-tared, sealable glass vial.

Solubilization: If preparing a stock solution, slowly add the anhydrous solvent (e.g., dry

Dichloromethane or DMSO) directly into the vial while it remains inside the hood.

Containment: Cap the vial tightly with a PTFE-lined septum cap before removing it from the

fume hood.
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1. Pre-Operation Readiness
Verify ventilation & clear workspace

2. Don PPE
Double Nitrile, Lab Coat, Goggles

3. Engineering Controls
Transfer to Certified Fume Hood

4. Material Transfer
Weigh using anti-static spatulas

5. Solubilization
Add compatible solvent (avoid acids/bases)

6. Containment
Seal, label, and store at 2-8°C

Click to download full resolution via product page

Workflow for the safe handling and weighing of novel pharmaceutical intermediates.

Spill Response & Decontamination
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In the event of a spill, immediate containment is required to prevent inhalation exposure and

environmental release. Because the exact toxicity profile is treated as highly hazardous,

sweeping dry powder is strictly prohibited as it generates airborne particulates.

Protocol: Spill Remediation
Assessment: Determine if the spill is minor (<50g, contained in the hood) or major (>50g, or

outside the hood). For major spills, evacuate the laboratory immediately and contact

Environmental Health and Safety (EHS)[5].

Containment (Minor Spills): Do not use water or reactive neutralizers. Cover the spilled

powder with an inert, damp absorbent pad (lightly dampened with a compatible, low-toxicity

solvent like isopropanol to suppress dust)[3].

Collection: Use a disposable plastic scoop (non-sparking) to collect the absorbent pad and

the spilled material.

Decontamination: Wipe down the spill area with a solvent known to dissolve the compound

(e.g., a small amount of acetone or isopropanol), followed by a standard detergent wash to

remove any residual organics.

Disposal: Place all cleanup materials, including contaminated gloves, into a hazardous waste

bag.
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Spill Detected
4-(Methoxycarbonyl)phenyl morpholine-4-carboxylate

Assess Scale & Location

Minor Spill (<50g)
Contained in Hood

Major Spill (>50g)
Outside Hood / Airborne

Cover with Inert Absorbent
(Avoid reactive neutralizers) Evacuate Lab & Notify EHS

Collect Debris
Use non-sparking tools

Waste Segregation
Tag as 'Unknown Hazardous Waste'

Click to download full resolution via product page

Decision tree for spill response and chemical waste management.

Waste Management & Disposal Plan
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Proper disposal prevents dangerous cross-reactions in waste streams and ensures regulatory

compliance. Unknown or uncharacterized chemical wastes are extremely expensive and

dangerous to dispose of if improperly labeled[5].

Solid Waste: Any unused 4-(Methoxycarbonyl)phenyl morpholine-4-carboxylate, along

with contaminated pipette tips, weighing boats, and disposable PPE, must be collected in a

rigid, leak-proof container. Label the container explicitly with the full chemical name—do not

use abbreviations or structural drawings[5].

Liquid Waste (Rinsates & Solutions): Rinsate resulting from cleaning containers that held this

compound must be treated as hazardous waste[4]. Segregate halogenated solvent waste

(e.g., Dichloromethane) from non-halogenated solvent waste (e.g., DMSO, Methanol)[3].

Incompatibility Warning: Never mix the waste stream of this compound with strong acid or

base wastes, as this will trigger exothermic hydrolysis in the waste carboy, potentially leading

to container rupture and the release of toxic morpholine gas[2].

Labeling: Affix an orange or standard institutional "Hazardous Waste" tag immediately upon

adding the first drop of waste to the container. Keep containers tightly sealed at all times

unless actively adding waste[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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